1H,1H',2H,2H'-Perfluorododecyl-1-phosphonic acid, 98%

• IUPAC Name: 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-henicosafluorododecylphosphonic acid
• InChI: InChI=1S/C12H6F21O3P/c13-3(14,1-2-37(34,35)36)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)10(27,28)11(29,30)12(31,32)33/h1-2H2,(H2,34,35,36)
• InChI Key: PMWXDQPVJHEZJK-UHFFFAOYSA-N
• Canonical SMILES: C(CP(=O)(O)O)C(C(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C12H6F21O3P
• DSSTOX Substance ID: DTXSID10895666
• Molecular Weight: 628.11 g/mol
• CAS RN: 252237-39-1

Description

Perfluorinated compounds, such as 1H,1H,2H,2H-Perfluorooctyltriethoxysilane, are fluorinated alkyl silanes that are majorly used for improving the wettability of the substrate by lowering the surface energy. They facilitate a superhydrophobic coating by enriching the surface with CF3 group and a water contact angle above 150°.

Synthesis Analysis

The synthesis of these compounds often involves multiple steps from imidazole (cationic part) and sodium 4-hydroxybenzenesulfonate (anionic part).

Molecular Structure Analysis

The molecular structure of these compounds is complex, with a large number of fluorine atoms attached to the carbon chain.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions, including hydrolysis in a wet environment to form silane-based films and self-healing anticorrosive polymers.

Physical And Chemical Properties Analysis

These compounds have unique physical and chemical properties, including high temperature resistance, oxidant resistance, and electrolytic stability. They are also characterized by their low surface free energy.

Scientific Research Applications

Surface Modification and Self-Assembly

• Self-Assembly : This compound can self-assemble on various substrates, forming a stable monolayer. Researchers utilize this property to create functionalized surfaces with tailored properties. .

Superhydrophobic and Oleophobic Coatings

• Super Amphiphobic Surfaces : By incorporating this phosphonic acid into coatings, scientists have developed superhydrophobic and oleophobic surfaces. .

Mass Spectrometry Imaging

• Tissue Imaging : The unique properties of fluorocarbon compounds like (3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl methacrylate) enable mass spectrometry imaging of tissues. .

Mechanism of Action

The mechanism of action of these compounds is based on their ability to lower the surface energy of substrates, making them superhydrophobic.

Safety and Hazards

Like many chemicals, these compounds can be hazardous. They are often labeled as highly flammable and can be toxic if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions of research into these compounds could involve further exploration of their unique properties and potential applications. For example, they could be used in the fabrication of superhydrophobic-superoleophilic membranes for oil–water separation.